N-(4-fluorophenyl)-2-((2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[(2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-7-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H16FN5OS2/c18-11-3-5-12(6-4-11)21-13(24)9-25-16-14-15(19-10-20-16)22-17(26-14)23-7-1-2-8-23/h3-6,10H,1-2,7-9H2,(H,21,24)
• InChI Key: OXOSUWWDOYWZEA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(S2)C(=NC=N3)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C17H16FN5OS2
• Molecular Weight: 389.5 g/mol

Description

N-(4-fluorophenyl)-2-((2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H16FN5OS2 and its molecular weight is 389.47. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorophenyl)-2-((2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorophenyl)-2-((2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A significant body of research has focused on the synthesis and biological evaluation of compounds with anticancer properties. For instance, the novel synthesis and evaluation of polyfunctionally substituted heterocyclic compounds derived from similar acetamide derivatives have shown promising antitumor activities. These compounds, incorporating thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings, exhibited high inhibitory effects on various human cancer cell lines, including breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268) (Shams et al., 2010). This highlights the potential of N-(4-fluorophenyl)-2-((2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide derivatives in cancer research and therapy.

Antimicrobial Activity

Research on the antimicrobial activity of new heterocycles incorporating antipyrine moiety, including compounds related to the acetamide derivative , has demonstrated the efficacy of these compounds against a variety of microbial strains. The compounds synthesized from key intermediates like 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide showed considerable antimicrobial properties, underlining the importance of such derivatives in developing new antimicrobial agents (Bondock et al., 2008).

Anti-inflammatory Activity

The synthesis and pharmacological evaluation of thiazolo [3,2-a] pyrimidines for anti-inflammatory and antinociceptive activity have also been explored. Derivatives synthesized using similar acetamide frameworks demonstrated significant anti-inflammatory and antinociceptive activities, offering a potential therapeutic application for conditions characterized by inflammation and pain (Alam et al., 2010).